BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Glycidyl Azide
Polymer (GAP) in Solid Propellants

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Glycidyl azide
Cat. No.: B15785252
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the applications of Glycidyl Azide Polymer
(GAP) as an energetic binder in solid propellant formulations. It includes summaries of key
performance data, experimental protocols for synthesis and characterization, and logical
diagrams illustrating key processes.

Introduction to Glycidyl Azide Polymer (GAP)

Glycidyl Azide Polymer (GAP) is an energetic, thermally stable, and insensitive hydroxyl-
terminated prepolymer that has emerged as a leading candidate to replace conventional
binders like Hydroxyl-Terminated Polybutadiene (HTPB) in high-performance solid propellants.
[1][2][3] Its energetic nature stems from the high positive heat of formation of the azide (-Ns)
groups, which upon decomposition, release a significant amount of energy and nitrogen gas,
contributing to a higher specific impulse and smokeless combustion.[1][4][5] GAP-based
propellants are being developed for a wide range of applications, including tactical missiles,
space launch vehicles, and gas generators.[3]

The general structure of GAP features a polyether backbone with pendant energetic
azidomethyl groups and terminal hydroxyl groups. These hydroxyl groups are crucial for the
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curing process, typically through reactions with isocyanates to form a stable polyurethane
network that binds the solid components of the propellant.[6][7]

Key Properties and Performance Data

GAP offers several advantages over traditional binders, including a higher density and a
significant contribution to the overall energy of the propellant.[8][9] This allows for the
formulation of propellants with increased performance and reduced smoke signatures.[10]

hvsical and : ies of |

Property Value References
Appearance Viscous, yellowish liquid [11]
Density ~1.3 g/cm3 [8]
Heat of Formation (AHf) +957 kJ/kg [1115][12]
Glass Transition Temperature

-45 10 -48 °C [8][12]
(Tg)
Decomposition Temperature

~242 °C [8]
(Td)
Enthalpy of Decomposition

~485 callg [8]

(AHd)

Performance Characteristics of GAP-Based Propellants

The performance of GAP-based propellants can be tailored by adjusting the formulation,
including the type and amount of oxidizer, metallic fuel, and plasticizers.
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Specific Burn Rate

Propellant Pressure
. Impulse (Isp) (mmis @ 7 References

Formulation Exponent (n)

(s) MPa)
AP/GAP/AI ~265-270 10 - 20 0.4-0.6 [13]
ADN/GAP ~267 > 20 0.7-0.9 [10]

) Increases with )
CL-20/GAP High Varies [14][15]
CL-20 content
HMX/GAP High Varies Varies [13]
Plateau burning

FOX-7/GAP - 10 - 20 [16]

observed

AP = Ammonium Perchlorate, ADN = Ammonium Dinitramide, CL-20 =

Hexanitrohexaazaisowurtzitane, HMX = Octogen, FOX-7 = 1,1-diamino-2,2-dinitroethene, Al =

Aluminum

Mechanical Properties of Cured GAP Binders

The mechanical properties of the cured GAP binder are critical for ensuring the structural

integrity of the propellant grain under the stresses of ignition and flight.

. Tensile Elongation at Young's
Curing System References
Strength (MPa) Break (%) Modulus (MPa)
Isocyanate
04-15 20 - 60 2-10 [17][18]
(Urethane)
Azide-Alkyne )
. Can be higher _ _
Cycloaddition Varies Varies [2][6][18]
_ than urethane
(Triazole)
Dual Curing
Improved ) )
(Isocyanate & ) Varies Varies [2][19]
_ properties
Azide-Alkyne)
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Experimental Protocols

Safety Precaution: All work with GAP and its formulations must be conducted with appropriate
safety measures, including the use of personal protective equipment (PPE), grounding of
equipment, and adherence to established protocols for handling energetic materials.[1]

Synthesis of Glycidyl Azide Polymer (GAP)

The most common method for synthesizing GAP is a two-step process involving the ring-
opening polymerization of epichlorohydrin (ECH) to form polyepichlorohydrin (PECH), followed
by the azidation of PECH.[1][3]

Protocol for GAP Synthesis:

e Polymerization of Epichlorohydrin (ECH):

o

Charge a reaction vessel with a diol or triol initiator (e.g., 1,4-butanediol) and a catalyst,
typically a Lewis acid like boron trifluoride etherate (BFs-OEt2).[1]

o Slowly add epichlorohydrin to the initiator/catalyst mixture under an inert atmosphere (e.g.,
nitrogen) while maintaining a controlled temperature (typically 0-25 °C) to manage the
exothermic reaction.

o After the addition is complete, allow the reaction to proceed for several hours at a slightly
elevated temperature (e.g., 50 °C) to ensure complete polymerization.

o Quench the reaction by adding a suitable agent (e.g., water or a short-chain alcohol).

o Purify the resulting polyepichlorohydrin (PECH) by washing with water to remove the
catalyst and unreacted monomer, followed by drying under vacuum.

e Azidation of Polyepichlorohydrin (PECH):

o Dissolve the purified PECH in a suitable solvent, such as dimethyl sulfoxide (DMSO) or
N,N-dimethylformamide (DMF).[3]

o Add an excess of sodium azide (NaNs) to the solution.
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o Heat the mixture to a temperature of 90-100 °C and maintain it for several hours (typically
12-24 hours) to allow for the nucleophilic substitution of the chloride groups with azide
groups.[3]

o Monitor the reaction progress using techniques like FTIR spectroscopy to track the
disappearance of the C-Cl bond and the appearance of the Ns stretching peak.

o After the reaction is complete, cool the mixture and precipitate the GAP by adding it to a
non-solvent like water.

o Wash the precipitated GAP thoroughly with water to remove residual sodium azide and
solvent.

o Dry the final GAP product under vacuum to a constant weight.

Curing of GAP-Based Propellant Formulations

The curing process transforms the liquid GAP prepolymer into a solid, elastomeric binder that
encapsulates the solid propellant ingredients. The most common curing agent is a di- or poly-
isocyanate, which reacts with the terminal hydroxyl groups of GAP.[20][21]

Protocol for Isocyanate Curing:
o Formulation Preparation:

o In a planetary mixer, combine the liquid components of the formulation, including GAP
prepolymer and any liquid plasticizers.

o Gradually add the solid ingredients, such as the oxidizer (e.g., ammonium perchlorate)
and metallic fuel (e.g., aluminum powder), under vacuum to ensure a void-free mixture.

o Continue mixing until a homogeneous slurry is obtained.
o Curing Agent Addition and Casting:

o Add the calculated amount of isocyanate curing agent (e.g., isophorone diisocyanate -
IPDI or Desmodur N-100) and a curing catalyst (e.g., dibutyltin dilaurate - DBTDL) to the

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://arc.aiaa.org/doi/pdf/10.2514/3.23514
https://www.researchgate.net/publication/306922205_Studies_on_Curing_of_Glycidyl_Azide_Polymer_GAP_using_Isocyanate_and_Acrylate_Processing_of_GAP-Boron_based_Fuel_Rich_Propellants
https://www.researchgate.net/publication/229920553_Curing_characteristics_of_glycidyl_azide_polymer-based_binders
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15785252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

slurry.[21] The NCO/OH ratio is a critical parameter that influences the mechanical
properties of the cured propellant.[21]

o Mix thoroughly for a short period to ensure uniform distribution of the curing agent.

o Cast the propellant slurry into a mold under vacuum to prevent the formation of air
bubbles.

e Curing:

o Place the filled mold in a curing oven at a specified temperature (typically 50-60 °C) for a
period ranging from several days to a week to allow the curing reaction to complete.[2][21]

o The curing time is dependent on the formulation, catalyst concentration, and temperature.

Characterization of GAP and Propellants

A comprehensive characterization of both the GAP prepolymer and the final propellant is
essential to ensure quality and predict performance.

Key Characterization Techniques:
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Technique

Purpose

Fourier-Transform Infrared (FTIR) Spectroscopy

To confirm the chemical structure of GAP,
particularly the presence of the azide group and
the absence of the C-Cl bond.[1]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

To determine the detailed molecular structure

and functionality of the GAP prepolymer.[1]

Gel Permeation Chromatography (GPC)

To determine the molecular weight and
molecular weight distribution of the GAP

prepolymer.[6]

Differential Scanning Calorimetry (DSC)

To measure the glass transition temperature
(Tg) and thermal decomposition behavior of
GAP and the propellant.[1][8]

Thermogravimetric Analysis (TGA)

To evaluate the thermal stability and

decomposition kinetics of the materials.[8]

Rheometry

To measure the viscosity of the GAP prepolymer
and the propellant slurry to assess

processability.

Uniaxial Tensile Testing

To determine the mechanical properties (tensile
strength, elongation, modulus) of the cured
propellant.[2][14]

Strand Burner Test

To measure the burning rate of the solid

propellant at various pressures.[15]

Diagrams and Workflows

Synthesis of Glycidyl Azide Polymer (GAP)
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Step 1: Polymerization
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Polymerization
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Polyepichlorohydrin (PECH)

Purified PECH
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PECH_in
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Step 2: Azidation

Nucleophilic
Substitution

Glycidyl Azide Polymer (GAP)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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